Cas no 144881-94-7 (1,2-Propanedione, 1-(1-naphthalenyl)-)

1,2-Propanedione, 1-(1-naphthalenyl)- structure
144881-94-7 structure
Product Name:1,2-Propanedione, 1-(1-naphthalenyl)-
CAS No:144881-94-7
MF:C13H10O2
MW:198.217303752899
CID:1314499
PubChem ID:20314009
Update Time:2025-04-20

1,2-Propanedione, 1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanedione, 1-(1-naphthalenyl)-
    • 1-(naphthalen-1-yl)propane-1,2-dione
    • SCHEMBL11585929
    • 144881-94-7
    • Inchi: 1S/C13H10O2/c1-9(14)13(15)12-8-4-6-10-5-2-3-7-11(10)12/h2-8H,1H3
    • InChI Key: DDDYQSDDTYMOIX-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=O)C1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 198.0681
  • Monoisotopic Mass: 198.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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